2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid

• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol
• IUPAC Name: 2-fluoro-2-(4-methoxy-2-methylphenyl)acetic acid
• InChI: InChI=1S/C10H11FO3/c1-6-5-7(14-2)3-4-8(6)9(11)10(12)13/h3-5,9H,1-2H3,(H,12,13)
• InChI Key: ZLNCBZHQMVUXPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(C(=O)O)F

Description

2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid (CAS: 1541023-86-2) is a fluorinated acetic acid derivative featuring a 4-methoxy-2-methylphenyl substituent. Its molecular formula is C₁₀H₁₁FO₃, with a molecular weight of 198.19 g/mol . The compound contains one hydrogen-bond donor (-COOH) and four hydrogen-bond acceptors (two from the methoxy group, one from the fluorine, and one from the carboxylic acid), contributing to its polarity and solubility in organic solvents. The InChIKey ZLNCBZHQMVUXPY-UHFFFAOYSA-N uniquely identifies its stereoelectronic properties .

Fluorination at the α-position of the acetic acid moiety enhances its acidity compared to non-fluorinated analogs, while the methoxy and methyl groups on the aromatic ring modulate steric and electronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid typically involves nucleophilic aromatic substitution reactions. One common method starts with 2,4,5-trifluorobenzonitrile as the key starting material. The reaction proceeds through several steps, including nucleophilic aromatic substitution, to introduce the methoxy and methyl groups, followed by hydrolysis to form the acetic acid moiety .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and using continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted phenylacetic acids.

Scientific Research Applications

2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the synthesis of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid involves its interaction with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to enzymes or receptors, while the methoxy and methyl groups can influence its pharmacokinetic properties. The acetic acid moiety can participate in hydrogen bonding, further stabilizing the compound’s interaction with its target .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-fluoro-2-(4-methoxy-2-methylphenyl)acetic acid with structurally related compounds:

Compound Name	CAS Number	Molecular Formula	Substituents	Key Functional Groups	Notable Properties
2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid	1541023-86-2	C₁₀H₁₁FO₃	4-methoxy-2-methylphenyl, α-fluoro	-COOH, -OCH₃, -F	High acidity due to α-fluorine; moderate polarity
2-Fluoro-2-(perfluorophenyl)acetic acid (Compound 22)	-	C₈H₄F₇O₂	Perfluorophenyl, α-fluoro	-COOH, -F (multiple)	Extreme electron-withdrawing effects; low solubility in water
2-Fluoro-2-(4-iodophenyl)acetic acid (Compound 23)	-	C₈H₆FIO₂	4-iodophenyl, α-fluoro	-COOH, -I, -F	Heavy atom effect (iodine); potential for radiopharmaceutical applications
2-Fluoro-2-(4-(trifluoromethyl)phenyl)acetic acid (24)	-	C₉H₆F₄O₂	4-CF₃-phenyl, α-fluoro	-COOH, -CF₃, -F	Enhanced lipophilicity; strong electron withdrawal
2-(4-Methoxy-2-methylphenyl)acetic acid	942-97-2	C₁₀H₁₂O₃	4-methoxy-2-methylphenyl	-COOH, -OCH₃	Lower acidity (no α-F); higher solubility in polar solvents
2-(4-Fluoro-2-methylphenyl)acetic acid	407640-40-8	C₉H₉FO₂	4-fluoro-2-methylphenyl	-COOH, -F	Moderate acidity; reduced steric bulk compared to methoxy analogs

Substituent Effects on Physicochemical Properties

• Electron-Withdrawing vs. Electron-Donating Groups: The α-fluorine in the target compound increases acidity by stabilizing the deprotonated carboxylate form through inductive effects. This contrasts with non-fluorinated analogs like 2-(4-methoxy-2-methylphenyl)acetic acid (pKa ~4.5–5.0), which are less acidic . Conversely, perfluorophenyl (Compound 22) and trifluoromethyl (-CF₃) (Compound 24) groups are electron-withdrawing, reducing ring reactivity but improving thermal stability .

• Solubility and Lipophilicity :

  • The iodine substituent in Compound 23 introduces significant molecular weight and polarizability, likely reducing aqueous solubility but enabling applications in imaging or catalysis .
  • Trifluoromethyl groups (Compound 24) enhance lipophilicity, making the compound more suitable for lipid-rich environments (e.g., cell membranes) .

Biological Activity

2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid is a synthetic compound notable for its diverse biological activities, particularly in medicinal chemistry. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Molecular Formula : C$_{12}$H$_{13}$F O$_2$
• Molecular Weight : Approximately 212.22 g/mol
• Functional Groups : Contains a fluorine atom and a methoxy group attached to a dimethyl-substituted phenyl ring.

1. Anti-inflammatory and Analgesic Properties

Research indicates that 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid exhibits significant anti-inflammatory and analgesic effects. Studies suggest that it may modulate pain pathways, potentially through the inhibition of cyclooxygenase enzymes involved in prostaglandin synthesis, which are key mediators of inflammation and pain .

2. Antimicrobial Activity

The compound has been investigated for its antimicrobial properties. Preliminary studies show that it can inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate its effectiveness against pathogens such as E. coli and Staphylococcus aureus .

Bacterial Strain	MIC (mg/mL)
E. coli	0.0195
Staphylococcus aureus	0.0048
Bacillus mycoides	0.0048

The mechanism of action for this compound involves its interaction with specific molecular targets, including enzymes and receptors. The presence of the fluorine atom enhances binding affinity, influencing the compound's pharmacological profile .

Structure-Activity Relationship (SAR)

The biological activity of 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid can be better understood through SAR studies that explore how modifications to the structure affect activity:

Modification	Effect on Activity
Addition of Fluorine	Increases potency significantly
Substitution of Methoxy with Hydroxyl	Alters pharmacological properties

For instance, compounds with fluorine substitutions have demonstrated improved efficacy in various biological assays, suggesting that fluorination plays a crucial role in enhancing bioactivity .

Case Study 1: Anti-inflammatory Effects

In a controlled study involving animal models, the administration of 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid resulted in a marked reduction in inflammatory markers compared to controls. This supports its potential use as an anti-inflammatory agent in clinical settings.

Case Study 2: Antimicrobial Efficacy

A recent investigation assessed the antimicrobial efficacy of this compound against a panel of pathogens. Results indicated that it exhibited potent activity against C. albicans with an MIC value demonstrating its potential as an antifungal agent .